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Compound of Interest

Compound Name:
Triethyl(octyl)phosphonium

chloride

CAS No.: 482647-71-2

Cat. No.: B3141657

Get Quote

Executive Summary
Triethyl(octyl)phosphonium chloride (abbreviated as [P2228]Cl or

) is a phosphonium-based ionic liquid (IL) characterized by an asymmetric cation structure.[1]
Unlike many symmetric phosphonium salts that are high-melting solids, the asymmetry of the
[P2228] cation disrupts crystal packing, lowering the melting point significantly.[1]

However, in commercial and practical research contexts, [P2228]Cl is almost exclusively

encountered as a 50% aqueous solution (e.g., Cyphos® IL 541W).[1] The pure, neat salt is a

hygroscopic solid or waxy semisolid at room temperature, which rapidly deliquesces upon

exposure to moisture.[1]
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Property Data / Description

Chemical Name Triethyl(octyl)phosphonium chloride

Abbreviation [P2228]Cl

CAS Number 482647-71-2 (often associated with the solution)

Physical State (Pure) Solid / Waxy Semisolid (Hygroscopic)

Physical State (Commercial) Liquid (50% Solution in Water)

Melting Point (Pure)
> 25°C (Estimated range: 40–80°C; classifies as

Ionic Liquid)

Melting Point (Solution) < 0°C (Freezing point depressed by water)

Chemical Identity and Structure
The physicochemical behavior of [P2228]Cl is governed by the steric hindrance and asymmetry

of the phosphonium cation.[1]

Cation: Triethyl(octyl)phosphonium (

)

Anion: Chloride (

)[1]

Molecular Weight: 266.83 g/mol [1][2][3]

Molecular Formula:

[1]

The "tadpole" shape—a polar phosphorus head group with three short ethyl chains and one

long octyl tail—creates a surfactant-like amphiphilic character.[1] This structure is critical for its

application as a Phase Transfer Catalyst (PTC) and a precursor for hydrophobic ionic liquids.[1]

Structural Visualization
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The following diagram illustrates the synthesis and structural logic of [P2228]Cl.

Precursors
Triethylphosphine + 1-Chlorooctane

Quaternization Reaction
(Nucleophilic Substitution)

 Heat / Pressure [P2228]Cl
Triethyl(octyl)phosphonium chloride

 Yield > 95%
Physical State

(Pure: Solid/Waxy)
(Commercial: Aqueous Solution)

 Characterization

Click to download full resolution via product page

Figure 1: Synthesis pathway and resulting physical state of [P2228]Cl.

Physical State and Melting Point Analysis
The "Liquid" Misconception
Researchers often mistake [P2228]Cl for a Room Temperature Ionic Liquid (RTIL) in its pure

form because it is supplied as a liquid.[1] However, this liquid state is due to solvation.[1]

Commercial Form (Cyphos® IL 541W): A clear to pale yellow liquid.[1][4] This is a mixture of

~50% [P2228]Cl and ~50% water.[1]

Pure Form: When water is removed (e.g., via lyophilization or vacuum drying at 80°C),

[P2228]Cl solidifies into a white to off-white waxy solid.[1]

Melting Point Thermodynamics
The melting point of pure [P2228]Cl is governed by the lattice energy between the

phosphonium cation and the chloride anion.[1]

Chloride Effect: The small, hard chloride anion creates strong electrostatic interactions,

typically raising the melting point.[1]

Asymmetry Effect: The asymmetry of the [P2228] cation (

vs

chains) frustrates crystal packing, lowering the melting point compared to symmetric analogs
like Tetraethylphosphonium chloride (

, MP > 300°C, dec).
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Estimated Range: While exact literature values for the anhydrous pure salt are scarce due to

its extreme hygroscopicity, structural analogs suggest a melting point in the range of 40°C to

80°C.[1] It meets the definition of an Ionic Liquid (MP < 100°C).[1]

Hygroscopicity and Deliquescence
[P2228]Cl is extremely hygroscopic.[1]

Atmospheric Exposure: A dry sample of [P2228]Cl exposed to ambient air will absorb

moisture and dissolve in its own sorbed water within minutes to hours, appearing as a

viscous liquid.[1]

Handling Implication: Accurate melting point determination requires a hermetically sealed

DSC pan loaded in a glovebox.[1]

Experimental Protocols
Protocol: Drying and Isolation of Pure [P2228]Cl
To study the physical state of the pure salt, the water must be removed from the commercial

solution.[1]

Materials:

Cyphos® IL 541W (50% aq.[1][5] solution)

Rotary Evaporator[1]

Vacuum Oven / Schlenk Line[1]

Phosphorus Pentoxide (

) trap

Step-by-Step Methodology:

Initial Concentration: Place the commercial solution in a round-bottom flask. Remove bulk

water using a rotary evaporator at 60°C under reduced pressure (10–20 mbar).
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High-Vacuum Drying: Transfer the viscous residue to a Schlenk line.[1] Apply high vacuum (<

0.1 mbar) while heating to 80°C with stirring for at least 24 hours.

Visual Confirmation: The product should appear as a waxy solid or a highly viscous paste

upon cooling to room temperature under vacuum.[1]

Storage: Store immediately in a desiccator or glovebox under Argon.

Protocol: Differential Scanning Calorimetry (DSC)
Objective: Determine the glass transition (

) and melting point (

).[1]

Sample Prep: Load 5–10 mg of dried [P2228]Cl into an aluminum pan inside a glovebox (

ppm). Seal hermetically.

Cycle:

Cool to -100°C at 10°C/min.

Hold for 5 min.

Heat to 120°C at 10°C/min.

Analysis: Look for an endothermic peak (melting) on the heating scan.[1] If no sharp peak is

observed, the material may be amorphous (glassy), indicated by a step change (

).

Applications and Significance
[P2228]Cl is primarily used as a precursor and a catalyst.[1] Its physical state (solution) is

advantageous for dosing in industrial reactors.[1]

Precursor for Hydrophobic Ionic Liquids
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[P2228]Cl undergoes anion metathesis to form hydrophobic ILs that are true liquids at room

temperature.[1]

Reaction:

Outcome: The resulting

is a low-viscosity, hydrophobic liquid used in electrochemical applications (e.g., Li-ion battery
electrolytes).

Phase Transfer Catalysis (PTC)
The amphiphilic nature of the [P2228] cation allows it to shuttle anions between aqueous and

organic phases, accelerating nucleophilic substitutions. The commercial aqueous solution form

is ideal for this, as it can be added directly to the aqueous phase of a biphasic system.[1]

Commercial [P2228]Cl
(50% Aqueous Solution)

Intended Application?

Phase Transfer Catalysis

 Catalysis

Synthesis of [P2228][TFSI]

 Electrolyte Synthesis

Use as-is
(Add to biphasic mixture)

Anion Metathesis
(Mix with LiTFSI salt)

Hydrophobic IL
(Liquid at RT)

Click to download full resolution via product page
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Figure 2: Decision workflow for handling [P2228]Cl based on application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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